![molecular formula C14H17NO2 B1226776 3-(2-Furanyl)-1-(4-methoxyphenyl)-1-propanamine](/img/structure/B1226776.png)
3-(2-Furanyl)-1-(4-methoxyphenyl)-1-propanamine
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Overview
Description
3-(2-furanyl)-1-(4-methoxyphenyl)-1-propanamine is a member of methoxybenzenes.
Scientific Research Applications
Antibacterial Activity
3-(4-Fluorophenyl)-3-(4-methoxyphenyl)-1-propanamine, a compound related to 3-(2-Furanyl)-1-(4-methoxyphenyl)-1-propanamine, has demonstrated antibacterial properties. Through a process involving condensation with aromatic aldehydes and ketones and subsequent reduction, it was found to possess high antibacterial activity in its oxalate and hydrochloride forms (Arutyunyan et al., 2017).
Analytical and Forensic Chemistry
In the field of analytical and forensic chemistry, derivatives of this compound have been studied for their presence in illicit substances. These studies include the synthesis and identification of contaminants in drugs, highlighting the compound's relevance in forensic science (Błachut et al., 2002).
Liquid Chromatography and Mass Spectrometry
This compound's analogs have been analyzed using liquid chromatography and mass spectrometry, particularly in distinguishing them from other closely related substances. Such analyses are crucial in understanding the compound's structure and properties (Deruiter et al., 1990).
Potential in Sensing Applications
A study on 3-hydroxychromones, which could include derivatives of this compound, suggested their application as molecular sensors. These compounds respond to solvent changes, and their properties can be modulated by different factors, including substituent modifications (Klymchenko et al., 2003).
Properties
Molecular Formula |
C14H17NO2 |
---|---|
Molecular Weight |
231.29 g/mol |
IUPAC Name |
3-(furan-2-yl)-1-(4-methoxyphenyl)propan-1-amine |
InChI |
InChI=1S/C14H17NO2/c1-16-12-6-4-11(5-7-12)14(15)9-8-13-3-2-10-17-13/h2-7,10,14H,8-9,15H2,1H3 |
InChI Key |
AZSMKIIOFLZAOU-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(CCC2=CC=CO2)N |
Canonical SMILES |
COC1=CC=C(C=C1)C(CCC2=CC=CO2)N |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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